Calcium bicarbonate
Cat. No. B1247013
M. Wt: 162.11 g/mol
InChI Key: NKWPZUCBCARRDP-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US05614102
Procedure details
When calcium carbonate is supplied to contaminated water for stirring and mixing therewith and thereafter carbon dioxide is admixed with the contaminated water, calcium carbonate reacts with carbon dioxide to form calcium bicarbonate which tends to dissolve in water, whereby reduced amount of sludge will be produced after purification of contaminated water. When calcium carbonate is used during introduction of exhaust gas into the purification system, calcium carbonate will react with carbon dioxide in the exhaust gas to be dissolved in water as calcium bicarbonate.
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([O-:3])[O-:2].[Ca+2:5].C(=O)=O>O>[C:1](=[O:2])([OH:4])[O-:3].[Ca+2:5].[C:1](=[O:2])([OH:4])[O-:3] |f:0.1,4.5.6|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Ca+2]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)=O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Ca+2]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)=O
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
for stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C([O-])(O)=O.[Ca+2].C([O-])(O)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
